Cas no 1806859-20-0 (2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride
• CAS No: 1806859-20-0
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4893761
• Update Time: 2025-10-05

2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-2-4(15(8,13)14)5(6(9)10)12-7(3)11/h2,6H,1H3
• InChI Key： RGKNFAOPZSDJAF-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(C(F)F)=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride

2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride (CAS No. 1806859-20-0) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methyl group, along with a sulfonyl chloride functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of sulfonyl chloride groups in the development of advanced materials and pharmaceutical agents. The sulfonyl chloride functional group is known for its reactivity, particularly in nucleophilic substitution reactions, which makes it an ideal candidate for the synthesis of sulfonamides, sulfonates, and other derivatives. In the case of 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride, this reactivity can be exploited to create a wide range of compounds with tailored properties.

The presence of difluoromethyl and iodo substituents on the pyridine ring introduces additional complexity to the molecule. Fluorinated compounds are increasingly being explored for their applications in drug discovery due to their unique pharmacokinetic profiles and improved bioavailability. Similarly, iodine substitution can enhance the molecule's stability and solubility, which are critical factors in many chemical processes.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. Recent research has demonstrated that pyridine-based sulfonyl chlorides can serve as versatile precursors for the construction of heterocyclic compounds with significant biological activity. For instance, derivatives of this compound have shown potential as inhibitors of certain enzymes involved in disease pathways, making them valuable candidates for drug development.

In addition to its role in pharmaceutical chemistry, 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride also finds applications in materials science. The sulfonyl chloride group can be utilized to form high-performance polymers and coatings with enhanced thermal and mechanical properties. This makes the compound a valuable asset in the development of advanced materials for industries such as electronics, aerospace, and automotive.

The synthesis of this compound involves a series of carefully controlled reactions that ensure the precise placement of substituents on the pyridine ring. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have enabled chemists to achieve high yields and excellent purity levels. These advancements have made it possible to scale up production while maintaining quality standards.

From an environmental standpoint, the development of efficient synthetic routes for 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride is crucial to minimize waste generation and reduce the ecological footprint of chemical manufacturing. Researchers are actively exploring green chemistry approaches that utilize renewable resources and reduce energy consumption during production.

In conclusion, 2-(Difluoromethyl)-6-iodo-5-methylpyridine-3-sulfonyl chloride (CAS No. 1806859-20-0) is a versatile compound with wide-ranging applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop innovative solutions across various industries. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge will undoubtedly grow.